Cas no 1435806-20-4 (2-Methyl-5-(trifluoromethoxy)-DL-phenylalanine)

• Product Name: 2-Methyl-5-(trifluoromethoxy)-DL-phenylalanine
• CAS No: 1435806-20-4
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.2131
• CID: 4599777
• Update Time: 2025-05-21

2-Methyl-5-(trifluoromethoxy)-DL-phenylalanine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(trifluoromethoxy)-DL-phenylalanine
• 2-Amino-3-(2-methyl-5-(trifluoromethoxy)phenyl)propanoic acid
• 2-AMINO-3-[2-METHYL-5-(TRIFLUOROMETHOXY)PHENYL]PROPANOIC ACID
• 2-Methyl-5-trifluoromethoxy-DL-phenylalanine

• Inchi： 1S/C11H12F3NO3/c1-6-2-3-8(18-11(12,13)14)4-7(6)5-9(15)10(16)17/h2-4,9H,5,15H2,1H3,(H,16,17)
• InChI Key： SVEYQDBJEVXPQH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C)=C(C=1)CC(C(=O)O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• XLogP3: 0.1
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Methyl-5-(trifluoromethoxy)-DL-phenylalanine

2-Methyl-5-(trifluoromethoxy)-DL-phenylalanine: A Comprehensive Overview

The compound with CAS No. 1435806-20-4, known as 2-Methyl-5-(trifluoromethoxy)-DL-phenylalanine, is a significant molecule in the field of organic chemistry and pharmacology. This compound is a derivative of phenylalanine, an essential amino acid, with specific modifications that enhance its chemical properties and potential applications. The DL designation indicates that this compound exists as a racemic mixture of two enantiomers, making it a versatile compound for various research and industrial purposes.

2-Methyl-5-(trifluoromethoxy)-DL-phenylalanine is characterized by its unique structure, which includes a trifluoromethoxy group attached to the phenyl ring at the 5-position and a methyl group at the 2-position. These substituents significantly influence the compound's physical and chemical properties. The trifluoromethoxy group introduces electron-withdrawing effects, increasing the molecule's stability and reactivity in certain chemical reactions. Meanwhile, the methyl group enhances the hydrophobicity of the molecule, which is crucial for its solubility in organic solvents and its interactions with biological systems.

Recent studies have highlighted the potential of 2-Methyl-5-(trifluoromethoxy)-DL-phenylalanine in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the design of peptide-based drugs. The compound's ability to form stable amide bonds makes it an ideal candidate for synthesizing complex peptide structures with tailored pharmacokinetic properties.

In addition to its role in peptide synthesis, 2-Methyl-5-(trifluoromethoxy)-DL-phenylalanine has been investigated for its potential in material science. Its unique structure allows it to serve as a precursor for creating advanced materials with specific mechanical and electronic properties. For instance, researchers have utilized this compound to develop novel polymers with enhanced thermal stability and conductivity, which could find applications in electronic devices and aerospace materials.

The synthesis of 2-Methyl-5-(trifluoromethoxy)-DL-phenylalanine involves a series of multi-step reactions that require precise control over reaction conditions. The process typically begins with the preparation of phenylalanine derivatives through nucleophilic substitution or coupling reactions. The introduction of the trifluoromethoxy group is achieved through electrophilic aromatic substitution, followed by selective methylation to obtain the final product. This synthesis pathway has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

From an analytical perspective, 2-Methyl-5-(trifluoromethoxy)-DL-phenylalanine has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and MS. These studies have provided valuable insights into its molecular structure, stereochemistry, and stability under various conditions. For example, high-resolution mass spectrometry has confirmed the molecular formula and exact mass of the compound, while NMR spectroscopy has revealed details about its conformational flexibility and hydrogen bonding capabilities.

One of the most promising applications of 2-Methyl-5-(trifluoromethoxy)-DL-phenylalanine lies in its use as a chiral catalyst in asymmetric synthesis. Its DL configuration makes it an effective chiral auxiliary for inducing asymmetry in organic reactions. Recent research has demonstrated its utility in catalyzing enantioselective aldol reactions and Michael additions, leading to the formation of chiral molecules with high enantiomeric excess (ee). This capability positions it as a valuable tool in the synthesis of complex natural products and pharmaceuticals.

Furthermore, 2-Methyl-5-(trifluoromethoxy)-DL-phenylalanine has shown potential in biotechnology applications, particularly in protein engineering and enzyme design. Its unique side chain modifications allow it to serve as a substrate for site-specific mutagenesis studies, enabling researchers to investigate how amino acid substitutions affect protein function and stability. This has implications for improving enzyme efficiency and developing novel biocatalysts for industrial processes.

In terms of toxicity and safety profiles, 2-Methyl-5-(trifluoromethoxy)-DL-phenylalanine has undergone preliminary toxicity assessments using standard biological assays. These studies indicate that the compound exhibits low acute toxicity at typical experimental doses, making it suitable for use in preclinical studies. However, further long-term toxicity studies are required to fully understand its safety profile for human use.

From an environmental perspective, researchers have evaluated the biodegradability of 2-Methyl-5-(trifluoromethoxy)-DL-phenylalanine under various conditions. Results suggest that the compound undergoes slow degradation under aerobic conditions due to its stable trifluoromethoxy group. This highlights the need for responsible disposal practices when handling this compound to minimize environmental impact.

In conclusion, 2-Methyl-5-(trifluoromethoxy)-DL-phenylalanine (CAS No. 1435806-20-4) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure enables diverse applications in drug discovery, material science, asymmetric synthesis, and biotechnology. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific innovation and industrial development.